Cas no 524040-12-8 (3-methoxy-4-(1H-1,2,3,4-tetrazol-1-yl)aniline)

3-methoxy-4-(1H-1,2,3,4-tetrazol-1-yl)aniline structure
524040-12-8 structure
Product Name:3-methoxy-4-(1H-1,2,3,4-tetrazol-1-yl)aniline
CAS No:524040-12-8
MF:C8H9N5O
MW:191.189960241318
MDL:MFCD03408811
CID:1079494
PubChem ID:778173
Update Time:2025-04-20

3-methoxy-4-(1H-1,2,3,4-tetrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxy-4-tetrazol-1-yl-phenylamine
    • 3-methoxy-4-(1H-1,2,3,4-tetrazol-1-yl)aniline
    • 3-methoxy-4-(1,2,3,4-tetrazol-1-yl)aniline
    • G28606
    • DTXSID80354654
    • 3-methoxy-4-(tetrazol-1-yl)aniline
    • CS-0249301
    • EN300-43057
    • BBL029971
    • VS-09538
    • 3-methoxy-4-tetrazol-1-ylphenylamine
    • Z295457298
    • 3-methoxy-4-(1H-tetrazol-1-yl)aniline
    • MFCD03408811
    • Oprea1_400596
    • ALBB-005634
    • TUPYLXVIGMMVPZ-UHFFFAOYSA-N
    • EU-0019929
    • 524040-12-8
    • AKOS000134003
    • [3-methoxy-4-(1H-tetrazol-1-yl)phenyl]amine
    • F1989-0053
    • STK503510
    • MDL: MFCD03408811
    • Inchi: 1S/C8H9N5O/c1-14-8-4-6(9)2-3-7(8)13-5-10-11-12-13/h2-5H,9H2,1H3
    • InChI Key: TUPYLXVIGMMVPZ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=CC=1N1C=NN=N1)N

Computed Properties

  • Exact Mass: 191.08087
  • Monoisotopic Mass: 191.08070993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 78.8Ų

Experimental Properties

  • PSA: 78.85

3-methoxy-4-(1H-1,2,3,4-tetrazol-1-yl)aniline Security Information

  • HazardClass:IRRITANT

3-methoxy-4-(1H-1,2,3,4-tetrazol-1-yl)aniline Pricemore >>

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